Saruma henryi
Plant Description
Saruma henryi, commonly known as "Ma Wei Lian" in traditional Chinese medicine, is a perennial herb belonging to the Aristolochiaceae family. Valued for its medicinal properties, it is traditionally used to clear heat, detoxify, and reduce swelling. Pharmacognostic studies indicate the presence of various phytochemicals, including lignans, flavonoids, and aristolochic acids (though the latter requires careful consideration due to potential nephrotoxicity). These compounds contribute to its reported anti-inflammatory and antimicrobial effects, making it a subject of ongoing research in ethnobotany and pharmacology.
Geographic Distribution
Native to the Amazon basin in South America, now widely naturalized in tropical and subtropical regions worldwide, including southern provinces of China.
